Benzene, 1,1'-thiobis[2-nitro-

• IUPAC Name: 1-nitro-2-(2-nitrophenyl)sulfanylbenzene
• InChI: InChI=1S/C12H8N2O4S/c15-13(16)9-5-1-3-7-11(9)19-12-8-4-2-6-10(12)14(17)18/h1-8H
• InChI Key: MXWVNAOIXKIIJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H8N2O4S
• DSSTOX Substance ID: DTXSID50327077
• Molecular Weight: 276.27 g/mol
• CAS RN: 22100-66-9

Description

Benzene, 1,1'-thiobis[2-nitro- is an organic compound with the formula C6H6S2NO2. It is a white crystalline solid that is soluble in organic solvents. It is used in a variety of scientific and industrial applications. It is also known as thiobenzene, thionitrobenzene, and thionitrobenzene sulfonate.

Scientific Research Applications

Supramolecular Chemistry Applications

Benzene derivatives, such as Benzene-1,3,5-tricarboxamide (BTA), have garnered interest in supramolecular chemistry due to their simple structure and self-assembly behavior. BTAs are utilized in nanotechnology, polymer processing, and biomedical applications, capitalizing on their ability to form one-dimensional nanometer-sized rod-like structures stabilized by H-bonding. Their multivalent nature drives applications in the biomedical field, promising a bright future for this versatile building block in commercial applications (Cantekin, de Greef, & Palmans, 2012).

Organic Synthesis

In organic synthesis, compounds like 5,5′-Methylene-bis(benzotriazole) serve as versatile intermediates for preparing metal passivators and light-sensitive materials. Despite its usefulness, the synthesis of such compounds has been challenging, prompting the development of practical and environmentally benign methods for their production (Gu, Yu, Zhang, & Xu, 2009).

Environmental Toxicology

Research into the structure-activity relationship of aromatic and heteroaromatic nitro compounds, including benzene derivatives, has provided insights into their mutagenicity. Key determinants such as hydrophobicity and molecular orbital energies play a significant role in their mutagenic potency. This understanding is crucial for designing less mutagenic bioactive compounds and for predictive toxicology (Debnath et al., 1991).

Health Implications

Benzene's non-cancer health effects have been a subject of global concern, with exposure associated with a range of chronic diseases. Despite its well-known carcinogenic properties, the broader health implications of benzene exposure, particularly its endocrine-disrupting potential and links to diabetes, breast, and lung cancers, warrant further investigation (Bahadar, Mostafalou, & Abdollahi, 2014).

Mechanism of Action

The mechanism of action of benzene involves initial addition of the nucleophile to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate.

Safety and Hazards

Benzene is highly toxic and carcinogenic. It can cause drowsiness, dizziness, unconsciousness, and even death with short-term exposure to high levels. Long-term exposure may affect bone marrow and blood production.